N-[(2-chlorophenyl)methyl]-2-(3-methoxyphenyl)acetamide

• Molecular Formula: C16H16ClNO2
• Molecular Weight: 289.75 g/mol
• IUPAC Name: N-[(2-chlorophenyl)methyl]-2-(3-methoxyphenyl)acetamide
• InChI: InChI=1S/C16H16ClNO2/c1-20-14-7-4-5-12(9-14)10-16(19)18-11-13-6-2-3-8-15(13)17/h2-9H,10-11H2,1H3,(H,18,19)
• InChI Key: VLJJFRIHSLTXSI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CC(=O)NCC2=CC=CC=C2Cl

Description

N-[(2-chlorophenyl)methyl]-2-(3-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C16H16ClNO2 and its molecular weight is 289.75 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 12.5 g of 3-methoxyphenylacetic acid, 21.2 g of 2-chlorobenzylamine, 15.1 g of triethylamine, 19.3 ml of borontrifluoride etherate, and 500 ml of toluene was stirred under reflux for 18 hours using a Dean-Stark moisture trap and allowed, to cool. The mixture was extracted with aqueous sodium hydroxide, dilute hydrochloric acid, and water. The remaining organic solution was then evaporated and the residue crystallized from hexane to yield N-(2-chlorobenzyl)-3-methoxyphenylacetamide as a yellow solid, m.p. 89°-91° C.